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Compound of Interest

Compound Name: Salvinorin B

Cat. No.: B192321

Essential Safety and Handling Guide for
Salvinorin B

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Salvinorin B in a laboratory setting. Given the potent bioactivity of Salvinorin B and its
analogs, a cautious approach to handling is essential to ensure personnel safety and prevent
exposure.

Operational Plan: From Receipt to Disposal

This section outlines a step-by-step protocol for safely handling Salvinorin B throughout its
lifecycle in the laboratory.

1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.
e Log the compound into your chemical inventory system.

o Store Salvinorin B in a cool, dry, and dark place, as it is light-sensitive.[1] The
recommended storage temperature is -20°C.[1][2][3]
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Solutions of Salvinorin B are unstable and should be used within 24 hours of preparation,
even when stored at -20°C.[1]

. Engineering Controls:

All handling of solid Salvinorin B and concentrated solutions should be performed in a
certified chemical fume hood or a biological safety cabinet to minimize inhalation exposure.

For procedures with a risk of aerosolization, such as when handling larger quantities, a
powder-containment balance enclosure or a glove box is recommended.[4]

. Personal Protective Equipment (PPE):

Due to the potent nature of similar compounds, a comprehensive PPE protocol is mandatory.
While some safety data sheets (SDS) for Salvinorin B may not classify it as hazardous[5],
related compounds are treated with significant caution.[4][6] Therefore, a conservative
approach is warranted.
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Protection Level Equipment Specifications & Rationale

A PAPR is recommended for
handling larger quantities or

] when there is a risk of
N95/P100 Respirator or

Respiratory Protection Powered Air-Purifying
Respirator (PAPR)

aerosolization.[4] For smaller
gquantities in a well-ventilated
area, a properly fitted N95 or
P100 respirator should be
used.[4]

Double gloving provides an

o additional layer of protection.
) Powder-free Nitrile Gloves
Hand Protection [4] Change gloves frequently
(Double Gloved) ) ) )
and immediately if

contaminated.

Standard laboratory safety
glasses do not provide a
) Safety Goggles or a Face complete seal. Goggles or a
Eye Protection ] )
Shield face shield are necessary to
protect against splashes and

airborne particles.

A fully buttoned lab coat

should be worn at all times.
Body Protection Laboratory Coat Consider a disposable gown

for procedures with a higher

risk of contamination.

. Weighing and Solution Preparation:
Perform weighing of solid Salvinorin B in a fume hood or a balance enclosure.
Use dedicated spatulas and weighing boats. Clean all equipment thoroughly after use.

Salvinorin B is soluble in DMSO and dimethylformamide at approximately 20 mg/ml.[6] It is
also soluble in chloroform.[2][3]
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For aqueous buffers, first dissolve Salvinorin B in DMSO and then dilute with the aqueous
buffer of choice.[6]

. Spill and Emergency Procedures:

Minor Spill: For a small spill of a solution, absorb the material with an inert absorbent (e.g.,
vermiculite, sand) and place it in a sealed container for disposal. Clean the spill area with a
suitable solvent, followed by soap and water.

Major Spill: Evacuate the area and prevent entry. If the spill involves a significant amount of
powder or a volatile solution, contact your institution's Environmental Health and Safety
(EHS) department immediately.

Skin Contact: Immediately wash the affected area with copious amounts of soap and water
for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,
holding the eyelids open. Seek medical attention.

Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Disposal Plan

Proper disposal of Salvinorin B and all contaminated materials is crucial to prevent

environmental contamination and accidental exposure.

Unused Salvinorin B: Unused or expired solid Salvinorin B and concentrated solutions
should be treated as hazardous chemical waste. Do not dispose of them down the drain.

Contaminated Materials: All disposable items that have come into contact with Salvinorin B,
including gloves, weighing boats, pipette tips, and absorbent materials, must be collected in
a designated, sealed hazardous waste container.

Waste Collection: Follow your institution's guidelines for the disposal of potent or
psychoactive compounds. This typically involves contacting your EHS department to arrange
for pickup and disposal by a licensed hazardous waste contractor.
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Quantitative Data Summary

Property Value Source

CAS Number 92545-30-7 [5]

Molecular Formula C21H2607

Molecular Weight 390.43 g/mol

Storage Temperature -20°C [1][2]13]
Soluble in DMSO (~20 mg/ml),

Solubility Dimethylformamide (~20 [2][3][6]
mg/ml), Chloroform

o ) Unstable; use within 24 hours
Stability in Solution [1]

when stored at -20°C
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Caption: Workflow for the safe handling of Salvinorin B.
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Caption: PPE levels based on the risk of exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b192321#personal-protective-equipment-for-handling-
salvinorin-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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